Cas no 929903-87-7 (Ac-Arg-Leu-Arg-AMC)

• Product Name: Ac-Arg-Leu-Arg-AMC
• CAS No: 929903-87-7
• MF: C₃₂H₄₇F₃N₁₀O₈
• MW: 756.7730
• MDL: MFCD18782518
• CID: 1123847
• PubChem ID: 146160197
• Update Time: 2025-11-06

Ac-Arg-Leu-Arg-AMC Chemical and Physical Properties

Names and Identifiers

• Ac-Arg-Leu-Arg-AMC
• AC-ARG-LEU-ARG-AMC, TRIFLUOROACETATE SALT
• CID 131676392
• N-{4-carbamimidamido-1-[(4-methyl-2-oxochromen-7-yl)carbamoyl]butyl}-2-(5-carbamimidamido-2-acetamidopentanamido)-4-methylpentanamide; trifluoroacetic acid
• 929903-87-7
• 2-[[2-acetamido-5-(diaminomethylideneamino)pentanoyl]amino]-N-[5-(diaminomethylideneamino)-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopentan-2-yl]-4-methylpentanamide;2,2,2-trifluoroacetic acid

• MDL： MFCD18782518
• Inchi： 1S/C30H46N10O6/c1-16(2)13-23(40-27(44)21(37-18(4)41)7-5-11-35-29(31)32)28(45)39-22(8-6-12-36-30(33)34)26(43)38-19-9-10-20-17(3)14-25(42)46-24(20)15-19/h9-10,14-16,21-23H,5-8,11-13H2,1-4H3,(H,37,41)(H,38,43)(H,39,45)(H,40,44)(H4,31,32,35)(H4,33,34,36)/t21-,22-,23-/m0/s1
• InChI Key： DOIHRXFNOWSOMS-VABKMULXSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CCC/N=C(\N)/N)NC(C)=O)=O)N[C@H](C(NC1C=CC2C(C)=CC(=O)OC=2C=1)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 756.35304298g/mol
• Monoisotopic Mass: 756.35304298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 53
• Rotatable Bond Count: 17
• Complexity: 1260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 309

Additional information on Ac-Arg-Leu-Arg-AMC

Introduction to Ac-Arg-Leu-Arg-AMC (CAS No. 929903-87-7)

Ac-Arg-Leu-Arg-AMC (CAS No. 929903-87-7) is a synthetic peptide substrate widely used in the field of biochemistry and pharmacology. This compound is particularly significant for its role in the study and detection of proteolytic enzymes, especially those involved in the breakdown of proteins and peptides. The AMC (7-Amino-4-methylcoumarin) group in the molecule serves as a fluorescent reporter, making it an essential tool for high-throughput screening and kinetic studies of enzyme activity.

The structure of Ac-Arg-Leu-Arg-AMC consists of a sequence of amino acids: N-acetyl-L-arginine-L-leucine-L-arginine, followed by the AMC fluorophore. This specific sequence is designed to be a substrate for various proteases, including cathepsins and other cysteine proteases. When these enzymes cleave the peptide bond, the AMC group is released, leading to a significant increase in fluorescence. This property makes Ac-Arg-Leu-Arg-AMC an invaluable reagent for both research and diagnostic applications.

In recent years, the use of Ac-Arg-Leu-Arg-AMC has expanded beyond basic research into more applied areas, such as drug discovery and clinical diagnostics. For instance, it has been employed in the development of inhibitors for cysteine proteases, which are implicated in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. By monitoring the activity of these enzymes using Ac-Arg-Leu-Arg-AMC, researchers can identify potential therapeutic targets and evaluate the efficacy of novel compounds.

The sensitivity and specificity of Ac-Arg-Leu-Arg-AMC make it a preferred choice for high-throughput screening (HTS) assays. In HTS, large libraries of compounds are tested for their ability to modulate enzyme activity. The fluorescent signal generated by the cleavage of Ac-Arg-Leu-Arg-AMC can be easily detected using plate readers or other fluorescence-based instruments, allowing for rapid and accurate data collection. This has significantly accelerated the drug discovery process by enabling the identification of lead compounds with high efficiency.

Beyond its use in HTS, Ac-Arg-Leu-Arg-AMC has also found applications in live-cell imaging studies. The non-toxic nature of the compound allows it to be used in cell-based assays without causing significant cytotoxic effects. This makes it possible to monitor enzyme activity in real-time within living cells, providing valuable insights into cellular processes and disease mechanisms. For example, researchers have used Ac-Arg-Leu-Arg-AMC to study the activation of cathepsins in cancer cells, which can contribute to tumor progression and metastasis.

In addition to its role in research, Ac-Arg-Leu-Arg-AMC has potential clinical applications. It can be used as a biomarker for various diseases where protease activity is altered. For instance, increased levels of certain proteases have been observed in patients with Alzheimer's disease and other neurodegenerative conditions. By measuring the cleavage of Ac-Arg-Leu-Arg-AMC, clinicians can gain a better understanding of disease progression and response to treatment.

The synthesis and characterization of Ac-Arg-Leu-Arg-AMC have been well-documented in the scientific literature. The compound is typically synthesized using solid-phase peptide synthesis (SPPS) techniques, followed by conjugation with the AMC fluorophore. Quality control measures ensure that the final product meets high standards of purity and stability, making it suitable for use in both academic and industrial settings.

In conclusion, Ac-Arg-Leu-Arg-AMC (CAS No. 929903-87-7) is a versatile and powerful tool in the field of biochemistry and pharmacology. Its unique properties make it an essential reagent for studying protease activity, developing new drugs, and diagnosing diseases. As research continues to advance, the applications of this compound are likely to expand further, contributing to significant breakthroughs in both basic science and clinical practice.